Cas no 1016505-59-1 (7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 1016505-59-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD09806068
• CID: 2623174
• PubChem ID: 24688453
• Update Time: 2025-07-18

7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CS-0080360
• MFCD09806068
• SCHEMBL359062
• AKOS000163622
• DB-084104
• 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• 1016505-59-1
• Z316174678
• DTXSID60640704
• STL587726
• AS-36470
• EN300-43719
• 7-Methylpyrazolo(1,5-a)pyrimidine-3-carboxylic acid
• DTXCID70591455
• 822-958-6
• RQB50559

• MDL： MFCD09806068
• Inchi： 1S/C8H7N3O2/c1-5-2-3-9-7-6(8(12)13)4-10-11(5)7/h2-4H,1H3,(H,12,13)
• InChI Key： ZDHMVXYJWKLOQS-UHFFFAOYSA-N
• SMILES： OC(C1C=NN2C(C)=CC=NC2=1)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 1016505-59-1): A Comprehensive Overview

7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid, identified by the CAS number 1016505-59-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazolopyrimidine class, which is known for its broad spectrum of pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid consists of a fused ring system comprising a pyrazole ring linked to a pyrimidine ring. The presence of a methyl group at the 7-position and a carboxylic acid moiety at the 3-position introduces specific functional groups that can be further modified to enhance its pharmacological profile. This unique structural arrangement not only contributes to its stability but also provides multiple sites for chemical manipulation, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a growing interest in exploring the therapeutic potential of pyrazolopyrimidine derivatives. The compound 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been investigated for its potential role in various pharmacological contexts. One of the most notable areas of research involves its application in anticancer therapy. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and progression. The carboxylic acid group, in particular, serves as a key site for prodrug design, allowing for controlled release mechanisms that could enhance therapeutic efficacy.

Furthermore, the pyrazolopyrimidine scaffold has shown promise in the development of antiviral agents. Research indicates that modifications to the 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid core can lead to compounds with potent activity against viral proteases and polymerases. These findings are particularly relevant in the context of emerging viral infections, where rapid development of effective antiviral drugs is crucial.

The compound's potential extends beyond oncology and virology. It has also been explored for its immunomodulatory properties. Preclinical studies suggest that derivatives of 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid can modulate immune responses by interacting with specific receptors and signaling pathways. This makes it a promising candidate for developing treatments for autoimmune diseases and chronic inflammatory conditions.

The synthesis of 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid involves multi-step organic reactions that highlight the synthetic versatility of heterocyclic chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazolopyrimidine core. Subsequent functionalization steps introduce the methyl group and the carboxylic acid moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacokinetic properties of 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid are another critical aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Preliminary data suggest that it exhibits moderate solubility in water and lipids, which could influence its bioavailability and tissue distribution. Additionally, metabolic studies have identified key enzymatic pathways involved in its degradation, providing insights into potential drug-drug interactions.

In conclusion, 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 1016505-59-1) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique chemical properties and diverse biological activities make it a valuable scaffold for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a crucial role in the next generation of therapeutic interventions.